Cas no 1353986-76-1 (2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol
• CAS No: 1353986-76-1
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 2167850
• Update Time: 2025-11-02

2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol
• 2-(Cyclopropyl((3-methylthiophen-2-yl)methyl)amino)ethanol
• AM94851
• 2-[Cyclopropyl-(3-methylthiophen-2-ylmethyl)amino]ethanol

• Inchi： 1S/C11H17NOS/c1-9-4-7-14-11(9)8-12(5-6-13)10-2-3-10/h4,7,10,13H,2-3,5-6,8H2,1H3
• InChI Key： ONTSKFJEGGFFNF-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CN(CCO)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Topological Polar Surface Area: 51.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol

Introduction to 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol (CAS No: 1353986-76-1)

2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol, identified by its Chemical Abstracts Service (CAS) number 1353986-76-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly its cyclopropyl and thiophene moieties, contribute to its distinctive chemical properties and biological interactions.

The structural composition of 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol includes a cyclopropyl group attached to an amine functionalities, which is further linked to a 3-methyl-thiophen-2-ylmethyl moiety. This arrangement creates a molecule with a complex three-dimensional structure, which can influence its solubility, stability, and interaction with biological targets. The presence of the thiophene ring is particularly noteworthy, as thiophene derivatives are widely recognized for their role in various pharmacological applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as thiophene, due to their ability to modulate biological pathways effectively. The amine group in 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a valuable scaffold for medicinal chemists seeking to design new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules with similar structural motifs may exhibit properties that make them effective against a range of therapeutic targets. For instance, studies have suggested that cyclopropyl-containing compounds can interact with enzymes and receptors in ways that inhibit pathogenic processes. Similarly, thiophene derivatives are known for their anti-inflammatory and antimicrobial properties.

The synthesis of 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates careful consideration to ensure regioselectivity and minimize side reactions. Additionally, the thiophene ring must be incorporated in a manner that preserves its electronic properties, which are crucial for biological activity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity.

From a computational chemistry perspective, the molecular modeling of 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations have been used to study the conformational flexibility of the molecule and its binding affinity to potential receptors. These studies have helped researchers understand how changes in the structure can modulate activity, guiding the design of more effective derivatives.

In vitro studies have begun to explore the pharmacological profile of 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol. Initial experiments have shown promising results in terms of bioavailability and target engagement. The compound has demonstrated interactions with enzymes and receptors that are relevant to several disease pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a building block for more complex molecules, allowing researchers to explore new chemical space. By modifying various functional groups within the structure, scientists can generate libraries of derivatives with tailored properties. This approach has been instrumental in identifying novel therapeutic agents that might not have been discovered through traditional methods.

The future directions for research on 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol include both computational and experimental investigations. Further molecular modeling studies will help refine our understanding of its interactions at the molecular level. Concurrently, synthetic chemists are working on optimizing production methods to ensure scalability for industrial applications. Additionally, preclinical trials will be essential to assess safety and efficacy before moving into human testing.

In conclusion, 2-[Cyclopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-ethanol (CAS No: 1353986-76-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to play an important role in the development of next-generation therapeutics.